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Compound of Interest

Compound Name: Cycloheptylamine

Cat. No.: B1194755

For Researchers, Scientists, and Drug Development Professionals

Cycloheptylamine, a seven-membered cyclic amine, serves as a crucial building block in
organic synthesis and holds significant potential in medicinal chemistry.[1] Its unique structural
and chemical properties make it a versatile intermediate for creating complex molecules,
including novel pharmaceutical compounds and catalysts.[1] This guide provides a
comprehensive overview of the physical and chemical properties, experimental protocols for its
synthesis and purification, and key applications of cycloheptylamine.

Core Physical and Chemical Properties

Cycloheptylamine is a colorless to pale yellow liquid characterized by a typical amine-like
odor.[2][3] It is a flammable and corrosive compound, necessitating careful handling in a
laboratory setting.[1][4]

Identifiers and General Properties
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Property Value Reference
CAS Number 5452-35-7 [5]
Molecular Formula C7HisN [1][5]
Molecular Weight 113.20 g/mol

Appearance Colorless to pale yellow liquid [31[6]

Odor Amine-like [3]

Physical Properties

The physical characteristics of cycloheptylamine are well-documented, providing essential

data for its handling, purification, and use in reactions.

Property Value Reference
Boiling Point 170 °C (at 760 mmHgQ) [1]

54 °C (at 11 mmHg) [5]1[6]

Melting Point -18 °C [51[7]
Density 0.889 g/mL at 25 °C [51[6]

Refractive Index (n20/D)

1.472

[5][6]

Flash Point 42 °C (107.6 °F) [7]
pKa 11.04 + 0.20 (Predicted) [5]
Solubility

Cycloheptylamine's solubility is dictated by its dual-nature structure, which includes a non-

polar cycloaliphatic ring and a polar amine group.[2]
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Solvent Solubility Reference

Water Low to moderate solubility [2][3]

Organic Solvents (Ethanol,

_ Soluble [2]
Acetone, Diethyl Ether)

Chemical Properties and Reactivity

As a primary amine, cycloheptylamine exhibits characteristic nucleophilic and basic properties
due to the lone pair of electrons on the nitrogen atom.[1][8] This reactivity allows it to participate
in a wide range of chemical transformations.

o Basicity: It readily accepts protons from acids to form ammonium salts.[8] This property is
fundamental to its use as a base catalyst.[8]

» Nucleophilicity: The amine group acts as a nucleophile, enabling reactions such as:
o Acylation: Reacts with acyl chlorides to form N-acyl derivatives.[1][3]
o Alkylation: Participates in reactions with alkyl halides to yield more complex amines.[1][3]

o Hydrogenation: Under specific conditions, it can be hydrogenated to produce saturated cyclic

amines.[1]

The seven-membered ring provides conformational flexibility, which can influence the
accessibility and reactivity of the amino group compared to smaller or larger cyclic amines.[8]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.solubilityofthings.com/cycloheptanamine
https://cymitquimica.com/cas/5452-35-7/
https://www.solubilityofthings.com/cycloheptanamine
https://www.benchchem.com/product/b1194755?utm_src=pdf-body
https://www.smolecule.com/products/s561369
https://www.vulcanchem.com/product/vc1571765
https://www.vulcanchem.com/product/vc1571765
https://www.vulcanchem.com/product/vc1571765
https://www.smolecule.com/products/s561369
https://cymitquimica.com/cas/5452-35-7/
https://www.smolecule.com/products/s561369
https://cymitquimica.com/cas/5452-35-7/
https://www.smolecule.com/products/s561369
https://www.vulcanchem.com/product/vc1571765
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Key Chemical Reactions of Cycloheptylamine
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Key Chemical Reactions of Cycloheptylamine

Experimental Protocols: Synthesis and Purification

Several reliable methods exist for the synthesis and purification of cycloheptylamine, which
are crucial for obtaining high-purity material for research and development.

Synthesis Methods

The most common methods for synthesizing cycloheptylamine involve the transformation of a
cycloheptane-based precursor.[1]

» Reduction of Cycloheptanone: A versatile and widely used method involves the reductive
amination of cycloheptanone.[1] This can be achieved using reducing agents like lithium
aluminum hydride or through catalytic hydrogenation of the intermediate imine.[1]

o Direct Amination: The reaction of cycloheptene with ammonia under specific catalytic
conditions can also yield cycloheptylamine.[1]

» Ring-Opening Reactions: Certain cyclic precursors can undergo ring-opening followed by
amination to produce the target compound.[1]
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General Synthesis Workflow for Cycloheptylamine
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General Synthesis and Purification Workflow

Purification Protocols

High-purity cycloheptylamine is typically obtained through one of two primary methods.[6]

Method 1: Hydrochloride Salt Formation and Recrystallization
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This is the most widely employed strategy for purification.[1] The hydrochloride salt has
superior crystalline properties compared to the free base, enabling efficient purification.[1]

e Protocol:

o Treat the crude cycloheptylamine with hydrochloric acid under controlled conditions to
ensure complete conversion to the hydrochloride salt.[1]

o Dissolve the crude salt in a hot polar protic solvent, such as ethanol, methanol, or
isopropanol.[1]

o Allow the solution to cool slowly to promote nucleation and crystal growth. Seeding with
pure crystals can improve quality.[1]

o Induce crystallization if necessary by scratching the vessel walls or cooling to very low
temperatures.[1]

o Collect the resulting crystals, which typically exhibit a melting point between 242-246 °C,
indicating high purity.[1]

o The free base can be regenerated from the purified salt and distilled under dry nitrogen in
a vacuum.[6]

Method 2: Vacuum Distillation Under Inert Atmosphere

Vacuum distillation is the preferred method for purifying the free base directly, as it prevents
oxidation and decomposition at its high atmospheric boiling point.[1]

e Protocol:

o Set up a distillation apparatus with grease-free connections (e.g., Teflon-tapped vessels)
to prevent contamination.[1]

o Introduce an inert atmosphere using nitrogen or argon to prevent side reactions.[1]

o Conduct the distillation under reduced pressure (e.g., 11 mmHg), which lowers the boiling
point to approximately 54 °C.[1]
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o Use magnetic stirring to prevent bumping and ensure smooth boiling.[1]

o Collect the distilled product, which should have a purity of 97-99% or higher.[1]

Applications in Research and Development

Cycloheptylamine's versatility makes it a valuable compound in both industrial and research

settings.[1]

e Pharmaceutical Development: It serves as a key intermediate for synthesizing various

pharmaceutical compounds.[1]

o Neurotransmitters: Derivatives have been studied for their potential to modulate dopamine
and serotonin signaling, with applications in neurological disorders like Parkinson's

disease and depression.[1]

o Anticancer Agents: Certain derivatives have shown promising antitumor activity in
preclinical studies by potentially interfering with cancer cell proliferation pathways.[1]

o Organic Synthesis: Its unigue seven-membered ring is used to create diverse and complex

molecules.[1]

o Novel Catalysts: Derivatives have been employed to develop new, efficient catalysts for

organic reactions.[1]

o Agrochemicals: The biological activity of cycloheptylamine has led to investigations into its

potential use in agrochemicals.[1]
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Applications of Cycloheptylamine as a Chemical Intermediate
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Applications of Cycloheptylamine

Spectroscopic Data

Spectroscopic analysis is essential for confirming the structure and purity of
cycloheptylamine.

Technique Availability Reference
1H NMR Data available [7119]

13C NMR Data available [7][10]
Mass Spectrometry (MS) Data available [10][11]
Infrared (IR) Spectroscopy Data available

Raman Spectroscopy Data available [10]

Safety and Handling
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Cycloheptylamine is classified as a hazardous chemical and requires strict safety protocols.[4]

e Hazards:

o Flammable liquid and vapor (GHS Category 3).[4][10]

o Causes severe skin burns and eye damage (GHS Category 1B).[4][10]

o May cause respiratory irritation.[10]

» Handling:

[¢]

Handle in a well-ventilated area, preferably under a chemical fume hood.[4][12]

o

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a face shield.[4]

[¢]

Keep away from heat, sparks, open flames, and other ignition sources.[4][12]

[e]

Use non-sparking tools and take precautionary measures against static discharge.[4][12]

e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][12]

o Keep under an inert atmosphere as it can be air-sensitive.[5]

o Store away from strong oxidizing agents and acids.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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